Cas no 32445-75-3 (a-D-Ribofuranose)

• Product Name: a-D-Ribofuranose
• CAS No: 32445-75-3
• MF: C₅H₁₀O₅
• MW: 150.129902362823
• CID: 313399
• PubChem ID: 445894
• Update Time: 2025-11-02

a-D-Ribofuranose Chemical and Physical Properties

Names and Identifiers

• a-D-Ribofuranose
• D-ribofuranose
• Alpha-D-Ribofuranose
• Ribofuranose,a-D- (8CI)
• Rel-(2R,3S,4R,5S)-5-(hydroxymethyl)tetrahydrofuran-2,3,4-triol
• 126872-16-0
• SCHEMBL27219
• 6R5AZ534G3
• CHEMBL606078
• (2S,3R,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol
• alpha-D-ribose; D-ribose; ribose
• Q27104554
• InChI=1/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5+/m1/s
• CHEBI:45506
• HMFHBZSHGGEWLO-AIHAYLRMSA-N
• UNII-6R5AZ534G3
• alpha-Ribofuranose (9CI)
• RIBOSE (FURANOSE)
• AKOS026676547
• Ribofuranose, alpha-D-
• (2S,3R,4S,5R)-5-(Hydroxymethyl)tetrahydrofuran-2,3,4-triol
• 32445-75-3
• alpha D-ribose
• alpha-D-ribose
• alpha-D-Rib
• F8880-8939

• Inchi： 1S/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5+/m1/s1
• InChI Key： HMFHBZSHGGEWLO-AIHAYLRMSA-N
• SMILES： O1[C@@H]([C@@H]([C@@H]([C@H]1CO)O)O)O

Computed Properties

• Exact Mass: 150.05282342g/mol
• Monoisotopic Mass: 150.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on a-D-Ribofuranose

Exploring α-D-Ribofuranose (CAS No. 32445-75-3): Structure, Applications, and Emerging Research Trends

α-D-Ribofuranose (CAS No. 32445-75-3) is a fundamental monosaccharide and a key structural component of ribonucleic acid (RNA), playing a pivotal role in biological systems. This five-carbon sugar, classified as a furanose due to its cyclic form, is widely studied for its biochemical significance and potential industrial applications. With growing interest in RNA-based therapeutics and nutraceuticals, understanding α-D-ribofuranose derivatives has become increasingly relevant in both academic and commercial spheres.

Chemically, α-D-Ribofuranose exhibits a unique stereochemistry where the hydroxyl group at the anomeric carbon (C1) is in the axial position (α-configuration). This distinguishes it from its β-anomer, which is more prevalent in nature. The compound’s stability in aqueous solutions and its role as a precursor for nucleotide synthesis make it indispensable in biochemical research. Recent studies highlight its utility in designing antiviral drugs, particularly in the context of mRNA vaccine development, a hotspot topic since the COVID-19 pandemic.

In industrial applications, α-D-Ribofuranose serves as a building block for flavor enhancers and cosmetic formulations. Its mild sweetness and compatibility with skin-conditioning agents have spurred demand in the personal care industry. Additionally, its derivatives are explored for prebiotic supplements, aligning with the global trend toward gut-health optimization. Researchers are also investigating its potential in green chemistry processes, where biodegradable sugar-based compounds replace petroleum-derived materials.

The market for α-D-Ribofuranose is expanding, driven by advancements in biopharmaceuticals and functional foods. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with GMP standards. Frequently searched queries include "α-D-Ribofuranose vs. β-D-Ribofuranose" and "ribose in energy metabolism," reflecting public curiosity about its biological roles. As synthetic biology advances, engineered pathways for cost-effective ribose production are gaining traction, addressing scalability challenges.

From a sustainability perspective, α-D-Ribofuranose exemplifies the shift toward bio-based raw materials. Its low toxicity and renewable sourcing resonate with ESG (Environmental, Social, and Governance) initiatives in the chemical industry. Future research may unlock its utility in biodegradable polymers or carbon capture technologies, further solidifying its multidisciplinary importance. For laboratories and manufacturers, optimizing storage conditions (e.g., avoiding hygroscopic degradation) remains a practical consideration.